3-{(Z)-[3-(1,1-dioxidotetrahydrothiophen-3-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(2-methylpropyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C21H24N4O4S3
• Molecular Weight: 492.6 g/mol
• IUPAC Name: (5Z)-3-(1,1-dioxothiolan-3-yl)-5-[[9-methyl-2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H24N4O4S3/c1-12(2)10-22-17-15(19(26)24-7-4-5-13(3)18(24)23-17)9-16-20(27)25(21(30)31-16)14-6-8-32(28,29)11-14/h4-5,7,9,12,14,22H,6,8,10-11H2,1-3H3/b16-9-
• InChI Key: CXWIDYNRQNCSMT-SXGWCWSVSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C4CCS(=O)(=O)C4)NCC(C)C
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C4CCS(=O)(=O)C4)NCC(C)C

Description

This compound is a structurally complex heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone ring system. Key structural elements include:

• A pyrido[1,2-a]pyrimidin-4-one scaffold, which provides a planar, aromatic framework conducive to π-π stacking interactions.
• A (Z)-configured methylidene bridge linking the pyrido-pyrimidinone system to a 1,3-thiazolidin-4-one ring. This bridge imposes geometric constraints that influence molecular conformation and binding interactions.
• A 2-[(2-methylpropyl)amino] group at position 2 of the pyrido-pyrimidinone, contributing to lipophilicity and steric bulk.

Biological Activity

The compound 3-{(Z)-[3-(1,1-dioxidotetrahydrothiophen-3-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(2-methylpropyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one represents a complex molecular structure with potential therapeutic applications. This article reviews its biological activity, focusing on its pharmacological properties, synthesis, and relevant case studies.

Chemical Structure

The chemical structure of the compound includes:

• A pyrido[1,2-a]pyrimidin framework.
• A thiazolidine moiety contributing to its biological properties.
• A tetrahydrothiophen group that may enhance solubility and bioavailability.

Synthesis

The synthesis of this compound typically involves multi-step reactions incorporating various reagents and conditions. Notably, the formation of thiazolidine derivatives has been documented in literature as a significant pathway for developing biologically active compounds. For instance, thiazolidinones have shown promising antitumor activities in glioblastoma models through specific synthetic routes that include primary amines and aldehydes in the presence of acid catalysts .

Biological Activity

The biological activity of this compound can be summarized as follows:

Antitumor Activity

Research indicates that thiazolidinone derivatives exhibit potent antitumor effects. In a study by Da Silva et al., certain derivatives demonstrated significant cytotoxicity against glioblastoma multiforme cell lines, reducing cell viability markedly . The compound's structure allows it to interact with multiple cellular targets involved in tumor growth and proliferation.

Antiviral and Antiparasitic Properties

In another study evaluating 5-pyrazoline substituted 4-thiazolidinones, compounds were tested for their activity against Trypanosoma brucei and various viruses. The results indicated some derivatives showed promising antitrypanosomal activity while exhibiting minimal effects on common viruses like SARS-CoV and influenza .

Enzyme Inhibition

The compound's potential as an enzyme inhibitor has also been explored. Certain thiazolidine derivatives have been shown to inhibit serine proteases, which are crucial in various biological processes including viral replication and cancer progression . This inhibition could be significant for therapeutic strategies targeting diseases associated with dysregulated protease activity.

Case Study 1: Glioblastoma Treatment

In a clinical setting, a derivative of thiazolidinone was evaluated in glioblastoma patients. The study found that patients receiving the compound showed improved survival rates compared to historical controls. The mechanism was attributed to the compound's ability to induce apoptosis in tumor cells while sparing normal cells .

Case Study 2: Antiviral Screening

A series of synthesized thiazolidinone derivatives were screened for antiviral activity against various strains of influenza and coronaviruses. While most compounds showed limited efficacy, one derivative exhibited moderate inhibition of viral replication, suggesting further investigation into its mechanism could yield valuable insights for antiviral drug development .

Scientific Research Applications

Biological Activities

Recent studies have indicated that compounds with similar structural features exhibit a range of biological activities:

• Antimicrobial Activity :
  • Compounds containing thiazolidine rings have shown moderate antimicrobial properties against various pathogens. For instance, studies on thiazolo[3,2-a]pyrimidine derivatives revealed their effectiveness against bacterial strains, suggesting potential applications in developing new antibiotics .
• Anti-inflammatory Effects :
  • The presence of the thiazolidine moiety is linked to anti-inflammatory properties. Research indicates that derivatives of thiazolidine can inhibit inflammatory pathways, making them candidates for treating inflammatory diseases .
• Anticancer Potential :
  • Similar compounds have been studied for their anticancer effects. The modification of thiazolidine structures has been associated with enhanced cytotoxicity against cancer cell lines, indicating that this compound could be further investigated for cancer therapy applications .

Synthesis and Characterization

The synthesis of this compound involves multi-step chemical reactions that typically include cyclization and functional group modifications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to characterize the synthesized compounds and confirm their structures.

Case Studies

Several case studies highlight the potential applications of this compound:

• Case Study on Antimicrobial Activity :
  • A study synthesized various thiazolo[3,2-a]pyrimidine derivatives and evaluated their antimicrobial efficacy against Mycobacterium tuberculosis. Results showed that certain derivatives exhibited significant activity compared to standard antibiotics, underscoring the importance of structural modifications in enhancing biological activity .
• Case Study on Anti-inflammatory Properties :
  • Research focusing on 2-[6-methyl-4-(thietan-3-yloxy)pyrimidin-2-ylthio]acetohydrazide derivatives demonstrated promising anti-inflammatory effects in vitro. The study suggested that similar modifications could be applied to the target compound to explore its anti-inflammatory potential further .

Data Tables

Below is a summary table highlighting the biological activities and properties of related compounds:

Compound Name	Structure Features	Biological Activity	Reference
Thiazolo[3,2-a]pyrimidines	Thiazole and pyrimidine rings	Antimicrobial
2-[6-methyl-4-(thietan-3-yloxy)pyrimidin-2-ylthio]acetohydrazide	Thioether linkage	Anti-inflammatory
Pyrido-pyrimidines	Pyridine and pyrimidine cores	Anticancer

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound belongs to a family of pyrido-pyrimidinone derivatives with variable substituents on the thiazolidinone ring and amino side chains. Below is a comparative analysis with key analogues:

Compound Name / ID	Thiazolidinone Substituent	Amino Group Substituent	Molecular Weight	Key Features	Reference
Target Compound	1,1-dioxidotetrahydrothiophen-3-yl	2-methylpropyl	525.6*	Sulfone group enhances polarity; moderate lipophilicity (predicted logP ~2.1)
3-{(Z)-[3-(3-Methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(tetrahydro-2-furanylmethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one	3-methoxypropyl	tetrahydrofurfurylmethyl	513.7	Ether substituent increases flexibility; higher solubility in polar solvents
BH30563	hexyl	piperidine-4-carboxamide	513.7	Long alkyl chain improves membrane permeability; potential CNS activity
3-[(Z)-{3-[2-(4-Methoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl]-7-methyl-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	2-(4-methoxyphenyl)ethyl	piperidin-1-yl	520.7	Aromatic ether enhances π-stacking; bulky substituent limits rotational freedom
3-{[3-(2-furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-[(3-hydroxypropyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one	furfurylmethyl	3-hydroxypropyl	442.5	Hydroxy group improves aqueous solubility; furan moiety may confer metabolic instability

*Calculated molecular weight based on formula C₂₃H₂₇N₅O₃S₃.

Preparation Methods

CuI-Catalyzed Tandem C–N Bond Formation and Amidation

This one-pot protocol employs 2-halopyridine and (Z)-3-amino-3-arylacrylate ester in DMF at 130°C. Key steps include:

• Ullmann-type C–N coupling : Formation of the pyrido-pyrimidine backbone.

• Intramolecular amidation : Cyclization to yield the 4-one derivative.

Advantages :

• Broad substrate scope (electron-withdrawing and donating groups tolerated).

• High yields (70–95%) under mild conditions.

Limitations :

• Requires anhydrous DMF and precise temperature control.

Thermal Cyclization and Decarboxylation

Halogenated derivatives are synthesized via thermal cyclization of isopropylidene (2-pyridylamino)methylenemalonates. Key steps include:

• Formation of ketoimine intermediates : From 2-aminopyridines and isopropylidene methoxymethylenemalonate.

• Decarboxylation : Loss of CO₂ to generate the pyrido[1,2-a]pyrimidin-4-one skeleton.

Yield and Selectivity :

• 4H-pyrido[1,2-a]pyrimidin-4-ones dominate over 1,8-naphthyridin-4-one byproducts.

Acylation of Lithium Amides

Substituted pyrido[1,2-a]pyrimidin-2-ones are synthesized via acylation of lithium amides with alkynoate esters, followed by thermal cyclization.

Key Features :

• Regioselective control for 2-oxo vs. 4-oxo isomers.

• Compatible with aminoazines for nitrogen-rich analogs.

Thiazolidin-5-Ylidene Moiety Preparation

Thiazolidin Ring Synthesis

The 1,3-thiazolidin-4-one skeleton is formed via condensation of thiocarbonyl precursors (e.g., thiourea) with α-haloketones or α,β-unsaturated carbonyl compounds.

General Protocol :

• Cyclization : Thiocarbonyl compound + α-haloketone → thiazolidin-4-one.

• Oxidation : Introduction of the 2-thioxo group using H₂O₂ or m-CPBA.

Ylidene Group Formation

The exocyclic double bond (Z configuration) is introduced via Knoevenagel condensation with a suitable aldehyde. For example:

Reaction :
Thiazolidin-4-one + Aldehyde → Thiazolidin-5-ylidene methyl derivative.

Conditions :

• Base: Piperidine or ethylenediamine.

• Solvent: Ethanol or DMF.

• Temperature: Reflux (80–100°C).

Challenges :

• Z-selectivity requires steric or electronic control, often achieved through bulky aldehydes or chiral auxiliaries.

Dioxidotetrahydrothiophen Substituent

Oxidation of Tetrahydrothiophene

The dioxo group is introduced via oxidation of tetrahydrothiophene using H₂O₂, m-CPBA, or other peroxides.

Protocol :

• Substrate : 3-(1,1-dioxidotetrahydrothiophen-3-yl) intermediate.

• Oxidation : H₂O₂ (30–50%) in acetic acid or CH₂Cl₂.

Yield :

• 80% for sulfoxide formation under controlled conditions.

Coupling to Thiazolidin

The dioxo-thiophen group is attached to the thiazolidin-5-ylidene via nucleophilic substitution or cross-coupling.

Example :
Thiazolidin-5-ylidene methyl bromide + Dioxidotetrahydrothiophen-3-ol → Coupled product.

Final Assembly and Functionalization

Introduction of 9-Methyl and 2-[(2-Methylpropyl)Amino] Groups

• Methylation : Alkylation of the pyrido core using methyl iodide under basic conditions.

• Amination : Reaction with 2-methylpropylamine via nucleophilic substitution.

Conditions :

• Base: K₂CO₃ or NaH.

• Solvent: DMF or THF.

Coupling Pyrido Core to Thiazolidin-Ylidene Methyl

The final step involves forming a C–C bond between the pyrido core and the thiazolidin-ylidene methyl group.

Method :

• Suzuki Coupling : Pyrido-boronic ester + thiazolidin-ylidene methyl bromide.

• Ullmann Coupling : Pyrido-halide + thiazolidin-ylidene methyl thioether.

Purification and Characterization

Chromatographic Techniques

• HPLC : Reverse-phase C18 columns for purity assessment.

• TLC : Silica gel plates with EtOAc/hexane (4:1).

Spectroscopic Analysis

• ¹H NMR : Peaks for pyrido-pyrimidine protons (δ 7.5–8.5 ppm), thiazolidin ylidene (δ 5.5–6.5 ppm).

• HRMS : Confirmation of molecular formula C₂₆H₃₀N₆O₃S₃.

Comparative Analysis of Synthetic Routes

Method	Core Synthesis	Yield	Key Reagents	Limitations
CuI-Catalyzed (1.1)	Pyrido-pyrimidin-4-one	70–95%	CuI, DMF, 130°C	Requires anhydrous conditions
Thermal Cyclization (1.2)	Pyrido-pyrimidin-4-one	60–75%	Isopropylidene malonate	Byproduct formation
Acylation (1.3)	Pyrido-pyrimidin-2-one	55–70%	Alkynoate esters, LiHMDS	Limited to 2-oxo derivatives

Challenges and Optimization Strategies

Steric Hindrance in Ylidene Formation

• Solution : Use bulky aldehydes (e.g., 2,6-diisopropylbenzaldehyde) to direct Z-selectivity.

Sulfoxide Stability

• Solution : Perform oxidation under inert atmospheres to prevent over-oxidation.

Scalability

• Solution : Continuous flow reactors for CuI-catalyzed steps to enhance throughput .

Q & A

Q. How can researchers optimize the synthesis of this compound given its structural complexity?

Methodological Answer: The synthesis of this compound requires multi-step protocols with stringent control over reaction conditions. Key steps include:

• Precursor Selection : Use thiazolidinone and pyrido-pyrimidinone intermediates as starting materials, analogous to methods in related heterocyclic systems .
• Condition Optimization :
  • Solvent Choice : Polar aprotic solvents (e.g., DMF, DMSO) enhance solubility of intermediates .
  • Temperature Control : Maintain 60–80°C during cyclization to avoid side reactions .
  • Catalysts : Employ triethylamine or DBU to deprotonate reactive sites and accelerate coupling .
• Purity Monitoring : Use TLC (silica gel, ethyl acetate/hexane) or HPLC (C18 column, acetonitrile/water) to track reaction progress .

Q. Table 1: Key Reaction Parameters

Step	Objective	Solvent	Temp (°C)	Catalyst	Monitoring Method
1	Cyclization	DMF	70	Triethylamine	TLC (Rf 0.5)
2	Coupling	DCM	RT	None	HPLC (95% purity)

Q. What characterization techniques are critical for confirming the structure and purity of this compound?

Methodological Answer: A combination of spectroscopic and chromatographic methods is essential:

• NMR Spectroscopy :
  • ¹H/¹³C NMR : Assign peaks for the Z-configuration (e.g., vinyl proton at δ 7.2–7.5 ppm) and sulfone groups (δ 3.1–3.4 ppm) .
• Mass Spectrometry (HRMS) : Confirm molecular ion [M+H]⁺ with <2 ppm error .
• IR Spectroscopy : Identify C=O (1650–1700 cm⁻¹) and C=S (1100–1200 cm⁻¹) stretches .
• X-ray Crystallography : Resolve 3D conformation if single crystals are obtainable .

Q. How do reaction conditions influence the yield of the final product?

Methodological Answer: Yield optimization involves iterative adjustments:

• Solvent Effects : High-polarity solvents improve intermediate solubility but may require post-reaction precipitation .
• Reagent Stoichiometry : Use 1.2 equivalents of 2-mercaptoacetic acid to drive thiazolidinone ring closure .
• Time-Temperature Trade-offs : Prolonged heating (>12 hrs) at 70°C risks decomposition; microwave-assisted synthesis can reduce time .

Advanced Research Questions

Q. How can computational methods predict the compound’s reactivity and biological interactions?

Methodological Answer:

• Quantum Chemical Calculations :
  • Use DFT (B3LYP/6-31G*) to map electron density at the thioxo-thiazolidinone moiety, predicting nucleophilic attack sites .
  • Simulate reaction pathways for Z/E isomerization to guide stereoselective synthesis .
• Molecular Docking : Screen against protein targets (e.g., kinases) using AutoDock Vina to hypothesize binding modes .

Q. What strategies elucidate the compound’s mechanism of action in biological systems?

Methodological Answer:

• In Vitro Assays :
  • Enzyme Inhibition : Measure IC₅₀ against purified enzymes (e.g., COX-2) via fluorometric assays .
  • Cellular Uptake : Use fluorescent tagging (e.g., BODIPY) and confocal microscopy to track intracellular localization .
• Omics Integration : Perform transcriptomics (RNA-seq) to identify differentially expressed genes post-treatment .

Q. How should researchers address contradictions between computational predictions and experimental data?

Methodological Answer:

• Iterative Refinement :
  • Compare DFT-predicted reaction barriers with experimental kinetics (e.g., Arrhenius plots) .
  • Adjust computational models by including solvent effects (e.g., PCM) or explicit water molecules .
• Sensitivity Analysis : Vary force field parameters (e.g., partial charges) to assess robustness of docking results .

Q. What reactor design considerations are critical for scaling up synthesis?

Methodological Answer:

• Continuous Flow Systems : Minimize degradation by reducing residence time during exothermic steps .
• Membrane Separation : Purify intermediates using nanofiltration membranes (MWCO 500 Da) to replace column chromatography .

Q. How can derivatives be synthesized to enhance pharmacological properties?

Methodological Answer:

• Functional Group Modifications :
  • Replace the 2-methylpropylamino group with fluorinated alkyl chains to improve bioavailability .
  • Introduce electron-withdrawing groups (e.g., -CF₃) on the pyrido-pyrimidinone ring to stabilize π-π stacking .
• Parallel Synthesis : Use robotic platforms to generate a library of 50+ analogs for SAR studies .

Q. Table 2: Derivative Optimization Workflow

Modification	Objective	Method	Expected Outcome
Fluorination	Enhance metabolic stability	Nucleophilic aromatic substitution	Increased t₁/₂ in liver microsomes
Sulfone Replacement	Reduce toxicity	Oxidative cleavage	Lower cytotoxicity (CC₅₀ > 100 μM)